Cas no 99621-87-1 (Ardisiaquinone E)

• Product Name: Ardisiaquinone E
• CAS No: 99621-87-1
• MF: C₂₉H₄₀O₆
• MW: 484.6254007253
• CID: 814141
• Update Time: 2024-03-01

Ardisiaquinone E Chemical and Physical Properties

Names and Identifiers

• 2,5-Cyclohexadiene-1,4-dione,3-[(8Z)-16-(3,5-dihydroxyphenyl)-8-hexadecen-1-yl]-2-hydroxy-5-methoxy-
• 2,5-Cyclohexadiene-1,4-dione, 3-[(8Z)-16-(3,5-dihydroxyphenyl)-8-hexadecen-1-yl]-2-hydroxy-5-methoxy-
• Ardisiaquinone E

• Inchi： 1S/C29H40O6/c1-35-27-21-26(32)28(33)25(29(27)34)17-15-13-11-9-7-5-3-2-4-6-8-10-12-14-16-22-18-23(30)20-24(31)19-22/h2-3,18-21,30-31,33H,4-17H2,1H3/b3-2-
• InChI Key： UAVAYCHSCHCWEM-IHWYPQMZSA-N
• SMILES： C1(=O)C=C(OC)C(=O)C(CCCCCCC/C=C\CCCCCCCC2=CC(O)=CC(O)=C2)=C1O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• XLogP3: 8.487

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Resorcinols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenediols Resorcinols